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Compound of Interest

1-Dimethylamino-2-methylpentan-
Compound Name:
3-one

cat. No.: B1305268

The internationally recognized IUPAC name for the compound 1-Dimethylamino-2-
methylpentan-3-one is indeed 1-(dimethylamino)-2-methylpentan-3-one.[1] This nomenclature
is derived from its chemical structure, which consists of a five-carbon pentanone backbone with
a dimethylamino group attached to the first carbon and a methyl group on the second carbon.

This organic compound, with the chemical formula C8H17NO, is a significant reagent in various
organic synthesis applications.[2] It is particularly noted for its role as a key intermediate in the
stereospecific synthesis of active pharmaceutical ingredients, such as the potent analgesic
tapentadol.[3]

Physicochemical Properties

A summary of the key physicochemical properties of 1-(Dimethylamino)-2-methylpentan-3-one
Is presented in the table below, compiled from various chemical databases.
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Property Value

Molecular Formula C8H17NO[1][2]

Molecular Weight 143.23 g/mol [1][2]

CAS Number 51690-03-0[1][4]

Appearance Colorless liquid[2]

Boiling Point 59-61 °C (at 10 Torr)[4][5]
Density Approximately 0.84-0.88 g/mL][2]

Solubilit Soluble in organic solvents like ethanol,
olubility
acetone, and ether[2]

Synthesis and Reactions

The synthesis of 1-(Dimethylamino)-2-methylpentan-3-one can be achieved through several
methods. A common laboratory-scale synthesis involves the alkali-catalyzed addition reaction
of 2-methylpentanone with methylamine.[2] Another method describes the reaction of 3-
pentanone with dimethylamine in the presence of a catalyst like p-toluenesulfonic acid under
mild conditions.[5]

This compound is a versatile reagent in organic chemistry. It can act as a nucleophilic catalyst,
stabilizing intermediate complexes in chemical reactions.[5] Its utility is highlighted in the
synthesis of more complex molecules, for instance, its reaction with 3-
methoxyphenylmagnesium bromide in a Grignard reaction to produce tertiary alcohols, a critical
step in the synthesis of certain pharmaceuticals.[3]

A schematic representation of a synthetic pathway involving 1-(Dimethylamino)-2-
methylpentan-3-one is provided below.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dimethylamino-2-methylpentan-3-one
https://m.chemicalbook.com/ProductChemicalPropertiesCB12128639_EN.htm
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://m.chemicalbook.com/ProductChemicalPropertiesCB12128639_EN.htm
https://www.evitachem.com/product/evt-329984
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.evitachem.com/product/evt-329984
https://www.evitachem.com/product/evt-329984
https://www.benchchem.com/product/b122195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Pentanone Dimethylamine r———@esulfonic acid (catalyst)

Reaction

1-Dimethylamino-2-methylpentan-3-one
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Synthesis of 1-Dimethylamino-2-methylpentan-3-one.

Safety and Handling

1-(Dimethylamino)-2-methylpentan-3-one is considered to be irritating, corrosive, and slightly
toxic.[2] Direct contact with skin or eyes, as well as inhalation, may cause irritation or injury.[2]
Therefore, appropriate personal protective equipment, including gloves, safety glasses, and
respiratory protection, should be worn when handling this chemical.[2] It is also important to
avoid contact with strong oxidants and flammable materials to prevent hazardous reactions.[2]
Proper storage and disposal should be in accordance with local regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 1-(Dimethylamino)-2-methyl-3-pentanone | CBH17NO | CID 3048729 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. chembk.com [chembk.com]

¢ 3. (2S)-1-(Dimethylamino)-2-methylpentan-3-one|CAS 159144-11-3 [benchchem.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1305268?utm_src=pdf-body-img
https://www.benchchem.com/product/b1305268?utm_src=pdf-body
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.benchchem.com/product/b1305268?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dimethylamino-2-methylpentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dimethylamino-2-methylpentan-3-one
https://www.chembk.com/en/chem/1-Dimethylamino-2-methylpentan-3-one
https://www.benchchem.com/product/b122195
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. 1-Dimethylamino-2-methylpentan-3-one CAS#: 51690-03-0 [m.chemicalbook.com]
e 5. Buy 1-Dimethylamino-2-methylpentan-3-one (EVT-329984) | 51690-03-0 [evitachem.com]
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[https://www.benchchem.com/product/b1305268#iupac-name-for-1-dimethylamino-2-
methylpentan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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